1-(5-Iodopyridin-2-yl)-3-phenylthiourea

• IUPAC Name: 1-(5-iodopyridin-2-yl)-3-phenylthiourea
• InChI: InChI=1S/C12H10IN3S/c13-9-6-7-11(14-8-9)16-12(17)15-10-4-2-1-3-5-10/h1-8H,(H2,14,15,16,17)
• InChI Key: MWHSMBCFVIQACJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=S)NC2=NC=C(C=C2)I
• Molecular Formula: C12H10IN3S
• Molecular Weight: 355.20 g/mol

Description

1-(5-Iodopyridin-2-yl)-3-phenylthiourea is a thiourea derivative characterized by a pyridine ring substituted with an iodine atom at the 5-position and a phenyl group attached to the thiourea moiety. Thiourea derivatives are renowned for their diverse biological activities, including anticancer, antimicrobial, and enzyme inhibitory properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(5-Iodopyridin-2-yl)-3-phenylthiourea typically involves the reaction of 5-iodopyridin-2-amine with phenyl isothiocyanate. The reaction is carried out in a suitable solvent, such as ethanol or acetonitrile, under reflux conditions. The reaction mixture is then cooled, and the product is isolated by filtration and recrystallization .

Industrial Production Methods

While specific industrial production methods for 1-(5-Iodopyridin-2-yl)-3-phenylthiourea are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, solvent, and reaction time, to maximize yield and purity. Additionally, industrial production would require stringent quality control measures to ensure the consistency and safety of the final product.

Chemical Reactions Analysis

Types of Reactions

1-(5-Iodopyridin-2-yl)-3-phenylthiourea can undergo various chemical reactions, including:

Substitution Reactions: The iodine atom in the pyridine ring can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The thiourea moiety can be oxidized to form sulfonyl derivatives or reduced to form corresponding amines.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles like amines, thiols, and halides.

Oxidation and Reduction: Oxidizing agents like hydrogen peroxide or potassium permanganate can be used for oxidation, while reducing agents like lithium aluminum hydride (LiAlH4) are used for reduction.

Major Products Formed

Substitution Reactions: Products include various substituted pyridine derivatives depending on the nucleophile used.

Oxidation and Reduction: Products include sulfonyl derivatives and amines.

Scientific Research Applications

1-(5-Iodopyridin-2-yl)-3-phenylthiourea has several scientific research applications:

Medicinal Chemistry: It is used as a building block for the synthesis of potential therapeutic agents, particularly in the development of anti-cancer and anti-inflammatory drugs.

Material Science: The compound is explored for its potential use in the development of novel materials with unique electronic and optical properties.

Biological Studies: It is used in the study of enzyme inhibition and protein-ligand interactions due to its ability to form stable complexes with various biomolecules.

Mechanism of Action

The mechanism of action of 1-(5-Iodopyridin-2-yl)-3-phenylthiourea involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby preventing substrate binding and catalysis . Additionally, it can interact with cellular receptors, modulating signal transduction pathways and affecting cellular functions .

Comparison with Similar Compounds

Comparison with Similar Thiourea Derivatives

Substituent Effects on the Pyridine Ring

Halogen-Substituted Pyridines

• 1-(5-Bromopyridin-3-yl)-3-phenylurea () :

  • Replaces iodine with bromine and thiourea with urea.
  • Bromine’s smaller atomic radius and lower electronegativity reduce steric hindrance and electron-withdrawing effects compared to iodine.
  • Urea’s oxygen vs. thiourea’s sulfur alters hydrogen-bonding capacity, impacting target interactions .

• 1-(6-Methylpyridin-2-yl)-3-phenylthiourea () :

  • Substitutes iodine with a methyl group at position 4.
  • Methyl’s electron-donating effect increases pyridine basicity, contrasting with iodine’s electron-withdrawing nature.
  • Reported molecular weight: ~256.4 g/mol (analogous structure); XLogP3 ~3.3 (moderate lipophilicity) .

Complex Pyridine Derivatives

• 1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(2-isopropylphenyl)thiourea (): Features chloro and trifluoromethyl groups on pyridine, enhancing electron-withdrawing effects.

Substituent Effects on the Aryl Group

• 1-(4-Fluorophenyl)-3-phenylthiourea () :

  • Fluorine at the para position of the phenyl ring.
  • Fluorine’s electronegativity enhances dipole interactions but reduces steric bulk compared to iodine on pyridine.
  • Used in crystal engineering due to strong hydrogen-bonding propensity .
• 1-(3-Chlorophenyl)-3-phenylthiourea (): Chlorine at the meta position of the phenyl ring. Chlorine’s moderate electronegativity and size balance electronic and steric effects, differing from iodine’s pronounced impact .

Functional Group Variations

• 3-Phenyl-1-(4-(5-bromopyridin-3-yl)-6-phenylpyrimidin-2-yl)thiourea () :

  • Incorporates a pyrimidine ring, increasing structural complexity.
  • The bromopyridinyl-pyrimidine hybrid may enhance DNA intercalation or kinase inhibition compared to the simpler pyridine-thiourea system .
• 1-Phenyl-3-[5-(phenylcarbamothioylamino)pentyl]thiourea (): Features a pentyl chain spacer, improving flexibility and enabling multi-site binding. Demonstrates unique coordination chemistry with transition metals, unlike rigid pyridine-based derivatives .

Physicochemical Properties

• Melting Points: 1-(5-Iodopyridin-2-yl)-3-phenylthiourea: Not directly reported, but analogous thioureas (e.g., 1-(4-acetylphenyl)-3-phenylthiourea) melt at 142–144°C . 1-(6-Methylpyridin-2-yl)-3-phenylthiourea: ~256.4 g/mol (estimated) .

• Synthetic Routes :

  • Target compound likely synthesized via reaction of 5-iodopyridin-2-amine with phenyl isothiocyanate, analogous to methods in and .
  • Yields for similar thioureas range from 64% to 85%, depending on substituents .